Cas no 683199-06-6 (Phenol, 2,6-bis(aminomethyl)-(9ci))

• Product Name: Phenol, 2,6-bis(aminomethyl)-(9ci)
• CAS No: 683199-06-6
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 2183563
• PubChem ID: 14973298
• Update Time: 2025-04-21

Phenol, 2,6-bis(aminomethyl)-(9ci) Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-bis(aminomethyl)-(9ci)
• 2,6-bis(aminomethyl)phenol
• MB25533
• PHENOL, 2,6-BIS(AMINOMETHYL)-
• SCHEMBL20182944
• 683199-06-6
• DB-277394

• Inchi： 1S/C8H12N2O/c9-4-6-2-1-3-7(5-10)8(6)11/h1-3,11H,4-5,9-10H2
• InChI Key： MLFMHFIZZONLJX-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CN)CN

Computed Properties

• Exact Mass: 152.094963011Da
• Monoisotopic Mass: 152.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.3Ų